Cas no 66577-57-9 (1,3-heptadecanediol)

1,3-heptadecanediol structure
1,3-heptadecanediol structure
Product Name:1,3-heptadecanediol
CAS No:66577-57-9
MF:C17H36O2
MW:272.466546058655
CID:1718272
PubChem ID:90439881
Update Time:2025-09-27

1,3-heptadecanediol Chemical and Physical Properties

Names and Identifiers

    • 1,3-heptadecanediol
    • Heptadecane-1,3-diol
    • LogP
    • G71892
    • SCHEMBL16074935
    • 66577-57-9
    • Inchi: 1S/C17H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17(19)15-16-18/h17-19H,2-16H2,1H3
    • InChI Key: FNELUTYSVHOFKT-UHFFFAOYSA-N
    • SMILES: OC(CCO)CCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 272.27168
  • Monoisotopic Mass: 272.271530387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 15
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46

1,3-heptadecanediol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P01XDB2-10mg
Heptadecane-1,3-diol
66577-57-9 98%
10mg
$316.00 2024-04-22
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